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Compound of Interest

Compound Name: CAY10580

Cat. No.: B593249 Get Quote

For researchers and drug development professionals seeking potent and selective activation of

the prostaglandin E2 receptor 4 (EP4), a variety of small molecule agonists beyond CAY10580
are available. This guide provides a comparative analysis of key alternatives, summarizing their

performance based on experimental data and outlining the methodologies for their evaluation.

Performance Comparison of EP4 Agonists
The selection of an appropriate EP4 agonist often depends on the desired potency, selectivity,

and intended application (in vitro vs. in vivo). The following table summarizes the quantitative

data for CAY10580 and its alternatives.
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Compound Ki (nM)
EC50 / IC50
(nM)

Species/Cel
l Line

Assay Type Reference

CAY10580 35 ~10-100
Human /

MDCK cells

cAMP

accumulation
[1]

ONO-AE1-

329
- 3.1 - -

- 100 ± 4.9
Mouse /

Platelets

Platelet

Aggregation

Inhibition

[2]

- 2.3 ± 0.3
Human /

Platelets

Platelet

Aggregation

Inhibition

[2]

L-902,688 - 0.2 - -

KAG-308 - - Mouse

TNF-α

Production

Inhibition

[3]

CAY10598 - 18 pM
Human /

HEK293 cells

cAMP

Elevation

EP4RAG 2.8 ± 0.24 ED50 = 1µM

Mouse / CHO

cells, Human

/

Macrophages

[3H]PGE2

Binding,

cAMP

Production

[4]

EP4 Receptor Signaling Pathways
Activation of the EP4 receptor, a G-protein coupled receptor (GPCR), initiates multiple

downstream signaling cascades. The primary pathway involves the coupling to Gs protein,

leading to the activation of adenylyl cyclase (AC), which in turn elevates intracellular cyclic

adenosine monophosphate (cAMP) levels. Subsequently, cAMP activates Protein Kinase A

(PKA) and Exchange Protein Directly Activated by cAMP (Epac). PKA can then phosphorylate

and activate the cAMP response element-binding protein (CREB), a transcription factor that

modulates the expression of various genes.
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Furthermore, the EP4 receptor can also couple to Gi protein, which can inhibit adenylyl cyclase

activity. This Gi-mediated signaling can also activate the Phosphoinositide 3-kinase (PI3K)-Akt

and Extracellular signal-regulated kinase (ERK) pathways.[5][6][7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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